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Compound of Interest

Compound Name:
2-Fluoro-6-methoxy-3-

methylpyridine

CAS No.: 1227580-97-3

Cat. No.: B13124932

Get Quote

As a Senior Application Scientist, I approach chemical safety not merely as a regulatory

checklist, but as an exercise in predictive chemistry. Standard Safety Data Sheets (SDS) often

fail to capture the mechanistic "why" behind a chemical's hazard profile. This whitepaper serves

as an in-depth technical guide for 2-Fluoro-6-methoxy-3-methylpyridine, bridging the gap

between structural reactivity, toxicological prediction, and field-proven laboratory protocols.

Molecular Architecture & Physicochemical Identity
To handle a molecule safely, one must first understand its electronic landscape. 2-Fluoro-6-
methoxy-3-methylpyridine is a specialized fluorinated N-heterocycle heavily utilized as a

building block in pharmaceutical and agrochemical discovery.

The structural logic of this molecule dictates its physical behavior:

The Fluorine Atom (C2): Positioned ortho to the highly electronegative pyridine nitrogen, this

C-F bond is heavily polarized. While C-F bonds are generally stable[1], the C2 position in

pyridines is highly activated toward Nucleophilic Aromatic Substitution (SNAr)[2].
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The Methoxy Group (C6): Provides competing electronic effects—inductive electron

withdrawal (stabilizing the ring against oxidation) and mesomeric electron donation

(increasing electron density at C5).

The Methyl Group (C3): Provides localized steric hindrance adjacent to the fluorine, which

can influence the trajectory of incoming nucleophiles during cross-coupling or substitution

reactions.

Quantitative Data Summary
Property Value / Description

Chemical Name 2-Fluoro-6-methoxy-3-methylpyridine

CAS Registry Number 1227580-97-3[3]

Molecular Formula C7H8FNO[4]

Molecular Weight 141.14 g/mol

Appearance
Colorless to pale yellow liquid (inferred from

class)

Solubility
Soluble in DCM, THF, DMF; poorly soluble in

water

GHS Hazard Classification
Flammable Liquid (Cat 3), Acute Tox (Cat 4),

Skin/Eye Irrit. (Cat 2)

Mechanistic Toxicology & Hazard Profile
The toxicity of fluorinated pyridines diverges significantly from their non-fluorinated

counterparts. While the introduction of fluorine generally increases lipophilicity and metabolic

stability[5], it introduces specific reactivity hazards.

Systemic Toxicity and Exposure Routes
Pyridine derivatives are known central nervous system (CNS) depressants and hepatotoxins.

Inhalation of vapors, even at low concentrations, can induce severe headaches, dizziness,

coughing, and nausea[6]. Because of its enhanced lipophilicity, 2-Fluoro-6-methoxy-3-
methylpyridine can rapidly penetrate the dermal barrier.
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Reactivity-Driven Hazards
The primary chemical hazard stems from the activated 2-fluoro position. In the presence of

strong biological nucleophiles (e.g., glutathione or cysteine residues in proteins), the molecule

can undergo spontaneous SNAr, potentially leading to haptenization (immune sensitization) or

irreversible enzyme inhibition. Furthermore, upon thermal decomposition or combustion, the

molecule will release highly toxic and corrosive Hydrogen Fluoride (HF) gas alongside nitrogen

oxides (NOx)[7].
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Figure 1: Nucleophilic Aromatic Substitution (SNAr) pathway at the C2 position.

Laboratory Protocols: Handling, Storage, and
Reactivity
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Standard laboratory PPE is insufficient for activated pyridines. The causality behind our strict

PPE guidelines is simple: latex is highly permeable to pyridine derivatives[6].

Required Personal Protective Equipment (PPE)
Gloves: High-density Butyl rubber or Neoprene. Nitrile may be used only for splash

protection and must be changed immediately upon contact[8].

Respirator: If handled outside a certified fume hood, a half-mask respirator equipped with an

organic vapor filter (Type A/K) is mandatory[7].

Environment: All manipulations must occur in a spark-free, well-ventilated fume hood due to

the accumulation of flammable vapors[9].

Protocol 1: Inert-Atmosphere Handling and Reagent
Transfer
Because the 2-fluoro group can undergo slow hydrolysis to a pyridone in the presence of

atmospheric moisture, the compound must be handled as a moisture-sensitive reagent.

Preparation: Purge the reaction vessel, syringes, and transfer lines with high-purity Argon or

Nitrogen for 15 minutes to eliminate ambient moisture.

Equipment Selection: Utilize a gas-tight glass syringe equipped with a stainless-steel needle.

Pre-rinse the syringe with an anhydrous solvent (e.g., THF or DCM).

Extraction: Pierce the septum of the 2-Fluoro-6-methoxy-3-methylpyridine storage flask.

Draw the required volume slowly to prevent cavitation and vapor lock.

Addition: Transfer the reagent dropwise into the reaction mixture at 0°C. Causality:

Controlling the temperature mitigates the exothermic nature of subsequent metal-catalyzed

cross-coupling or nucleophilic substitutions[10].

Protocol 2: Quenching and Decontamination of Reaction
Residues
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Unreacted fluoropyridines must be neutralized before disposal to prevent environmental

contamination and the generation of HF in waste streams.

Cooling: Cool the completed reaction vessel to 0°C using an ice-water bath.

Neutralization: Slowly add a saturated aqueous solution of Sodium Bicarbonate (NaHCO₃)

dropwise. Causality: The mild base neutralizes any hydrofluoric acid (HF) generated during

the reaction without causing a violent exotherm.

Agitation: Stir vigorously for 30 minutes to ensure complete biphasic mixing and the

destruction of unreacted electrophiles.

Separation: Separate the organic layer. Dispose of the aqueous layer in a designated,

chemically compatible hazardous waste container (do not use glass if free fluoride ions are

suspected).

Emergency Response & Decontamination
Workflows
In the event of a spill, immediate and calculated action is required. Pyridine derivatives pose

both an inhalation hazard and a flammability risk[8].
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Figure 2: Emergency spill response and decontamination workflow.

Spill Containment Protocol
Evacuation & Isolation: Immediately evacuate non-essential personnel from the spill area.

Extinguish all open flames and remove ignition sources[9].

PPE Donning: Emergency responders must don butyl rubber gloves, chemical splash

goggles, and a self-contained breathing apparatus (SCBA) if the spill is large[11].

Containment: Surround the spill with an inert, non-combustible absorbent material such as

dry sand, earth, or vermiculite. Do not use combustible materials like sawdust[8].

Collection: Use non-sparking tools to sweep the absorbed mixture into a heavy-duty,

sealable polyethylene container[7].
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Surface Decontamination: Wash the spill surface with a 5% aqueous sodium bicarbonate

solution, followed by copious amounts of water, to neutralize residual traces.

References
Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b13124932?utm_src=pdf-custom-synthesis#bc-rfq
http://www.ugr.es/~tep028/pqi/descargas/Industria%20quimica%20organica/tema_1/documentos_adicionales/a11_349_fluorocarbonados.pdf
https://pubs.acs.org/doi/10.1021/om049448p
https://www.evitachem.com/product/evt-13259389
https://www.evitachem.com/product/evt-13259389
https://pdf.benchchem.com/133/The_Advent_of_a_Privileged_Scaffold_A_Technical_History_of_Fluorinated_Pyridines.pdf
https://postapplescientific.com/handling-pyridine-best-practices-and-precautions/
http://www.thermofishersci.in/msds/pyridine.pdf
https://www.pentachemicals.eu/data/Bezpecnostni_listy/en/Pyridine_1365_4.0.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-PYRIDINE-CASNO-110-86-00280-EN.aspx
https://pdf.benchchem.com/15220/Technical_Support_Center_Catalyst_Poisoning_in_Reactions_with_2_Ethyl_4_fluoropyridine.pdf
https://www.echemi.com/sds/alkyl-pyridine-mixture-temppid160628000243.html
https://www.benchchem.com/product/b13124932/docs#advanced-safety-handling-compendium-2-fluoro-6-methoxy-3-methylpyridine
https://www.benchchem.com/product/b13124932/docs#advanced-safety-handling-compendium-2-fluoro-6-methoxy-3-methylpyridine
https://www.benchchem.com/product/b13124932/docs#advanced-safety-handling-compendium-2-fluoro-6-methoxy-3-methylpyridine
https://www.benchchem.com/product/b13124932/docs#advanced-safety-handling-compendium-2-fluoro-6-methoxy-3-methylpyridine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13124932?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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